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Abstract
This technical guide provides a comprehensive overview of 2-(p-Tolylsulfonyl)ethanol
(TsEtOH), a valuable bifunctional molecule utilized in organic synthesis. The document details

its physicochemical properties, outlines a robust and reproducible synthetic protocol, and

describes the essential analytical techniques for its structural confirmation and purity

assessment. This guide is intended for researchers, chemists, and professionals in drug

development who require a practical, in-depth understanding of this versatile chemical

intermediate. We delve into the causality behind experimental choices, ensuring that each

protocol is a self-validating system grounded in established chemical principles.

Introduction and Significance
2-(p-Tolylsulfonyl)ethanol, also known as 2-tosylethanol, is an organic compound featuring

both a hydroxyl group and a p-tolylsulfonyl (tosyl) group. This unique combination of functional

groups makes it a highly useful building block in synthetic chemistry. The sulfone moiety is a

strong electron-withdrawing group, which activates the adjacent methylene protons and makes

the hydroxyl group a potential leaving group after conversion to a derivative. Its applications

range from its use as a precursor for vinyl sulfones to its role in the synthesis of more complex
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molecules and protecting groups.[1] For instance, it serves as a key intermediate in the

preparation of the 2-(p-tolylsulfonyl)ethoxymethyl (TEM) protecting group for alcohols.

Understanding its synthesis and characterization is fundamental for its effective application in

multi-step synthetic campaigns.

Physicochemical and Safety Data
A thorough understanding of a compound's physical properties and safety profile is critical

before its use in any experimental setting. The key data for 2-(p-Tolylsulfonyl)ethanol are

summarized below.[1][2][3]

Table 1: Physicochemical Properties of 2-(p-
Tolylsulfonyl)ethanol

Property Value

CAS Number 22381-54-0[2]

Molecular Formula C₉H₁₂O₃S[1]

Molecular Weight 200.25 g/mol [2]

Appearance White to off-white solid/crystals[1]

Melting Point 50-56 °C[2]

Boiling Point 178-181 °C at 0.2 mmHg[2]

Functional Groups Hydroxyl, Sulfone[2]

Safety and Handling
2-(p-Tolylsulfonyl)ethanol is classified as acutely toxic if swallowed and requires careful

handling in a well-ventilated laboratory fume hood.[2] Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

GHS Pictogram: GHS07 (Exclamation mark)[2]

Signal Word: Warning[2]

Hazard Statement: H302: Harmful if swallowed[2]
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Synthesis of 2-(p-Tolylsulfonyl)ethanol
The most direct and common synthesis of 2-(p-Tolylsulfonyl)ethanol involves the nucleophilic

substitution reaction between sodium p-toluenesulfinate and 2-chloroethanol. This method is

efficient and utilizes readily available starting materials.

Synthesis Workflow Diagram
The diagram below illustrates the synthetic pathway from sodium p-toluenesulfinate and 2-

chloroethanol to the final product.

Reactants

Reaction Conditions

Sodium p-toluenesulfinate

2-Chloroethanol

Solvent: DMF or EtOH/H₂O

2-(p-Tolylsulfonyl)ethanol

Heat (e.g., 80-100 °C)

NaCl

 +
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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